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Compound of Interest

Compound Name: Vindoline

Cat. No.: B023647 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

Vindoline, a monomeric vinca-alkaloid, is paramount. Due to its potential health hazards,

including being harmful if swallowed, a suspected mutagen, and highly toxic to aquatic life,

stringent adherence to safety protocols is essential. This guide provides immediate, procedural

information for the safe handling, storage, and disposal of Vindoline in a laboratory setting.

Hazard Identification and Quantitative Data
Vindoline is classified with several hazards that necessitate careful handling. Below is a

summary of key quantitative data.
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Parameter Value Source(s)

GHS Classification

Acute Toxicity, Oral (Category

4); Acute Aquatic Toxicity

(Category 1); Chronic Aquatic

Toxicity (Category 1); Germ

Cell Mutagenicity (Category 2)

[1][2][3]

Molecular Formula C₂₅H₃₂N₂O₆ [1][2]

Molecular Weight 456.53 g/mol [1][2]

Oral Toxicity (TDLO)

560 mg/kg (Rat, 4 weeks

intermittent); 1,120 mg/kg

(Mouse, 4 weeks intermittent)

[3]

Intraperitoneal Toxicity (LDLO) 400 mg/kg (Mouse) [3]

Occupational Exposure Limit

(OEL)
Not Established [1][2]

Storage Temperature
-20°C (Powder); -80°C (In

solvent)
[1]

Personal Protective Equipment (PPE) and
Engineering Controls
Given the hazards of Vindoline, a multi-layered approach involving engineering controls and

personal protective equipment is required to minimize exposure.

Engineering Controls
Ventilation: All handling of Vindoline, especially in its solid (powder) form, must be

conducted in a well-ventilated area with appropriate exhaust ventilation, such as a certified

chemical fume hood or a ventilated balance enclosure (VBE).[1][4] This contains dust and

aerosols at the source.

Safety Stations: An accessible safety shower and eyewash station must be located in the

immediate vicinity of the handling area.[1]
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Required Personal Protective Equipment (PPE)
Eye and Face Protection: Wear ANSI Z87.1-compliant safety goggles with side shields.[1][5]

If there is a risk of splashing, a face shield should be worn in addition to goggles.[6]

Hand Protection: Protective, chemical-resistant gloves are mandatory.[1][2]

Glove Type: While specific permeation data for Vindoline is not available, double-gloving

with powder-free nitrile gloves is a recommended best practice for handling potent

compounds.[7] Nitrile gloves offer good resistance against a broad range of chemicals.[8]

[9]

Integrity: Always inspect gloves for tears or punctures before use. Change gloves

immediately if contact with Vindoline is suspected or after a maximum of 30-60 minutes of

continuous use.[6]

Body Protection: Wear a lab coat or an impervious gown to protect the skin.[1][2] Ensure it

has long sleeves and is fully buttoned.

Respiratory Protection:

When handling Vindoline powder or if aerosol generation is possible, a NIOSH-approved

respirator is required.[1]

A minimum of an N95-rated filtering facepiece respirator should be used for solid

particulates.[6][10] For higher levels of protection or in the event of a large spill, a powered

air-purifying respirator (PAPR) with a HEPA filter is recommended.[6][11]

Operational and Disposal Plans
A systematic workflow is critical for safety and compliance. The following protocols outline the

step-by-step procedures for handling and disposing of Vindoline.

Experimental Workflow for Handling Vindoline
The following diagram illustrates the logical workflow for the safe handling of Vindoline, from

preparation to final disposal.
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Vindoline Handling & Disposal Workflow

1. Preparation Phase

2. Handling & Use Phase

3. Decontamination Phase

4. Disposal Phase

Don Required PPE:
- Double Nitrile Gloves

- Safety Goggles & Face Shield
- Lab Coat

- N95 Respirator

Prepare Containment Area
(Fume Hood / VBE)

Prepare Labeled
Cytotoxic Waste Containers

Handle Vindoline:
- Weighing
- Dissolving

- Reaction Setup

Decontaminate Glassware &
Surfaces with Alcohol

Collect Liquid Waste in
Sealed Container

Doff PPE & Dispose as
Contaminated Waste

Collect Solid Waste in
Distinctive Red/Yellow Bag

Transfer to Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for safe Vindoline handling from preparation to disposal.
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Step-by-Step Handling Protocol
Preparation:

Don all required PPE as specified above.

Prepare the work area inside a chemical fume hood or ventilated enclosure.

Place a plastic-backed absorbent pad on the work surface.[2]

Prepare clearly labeled waste containers for cytotoxic waste.[1][12]

Handling:

Handle Vindoline as a potent compound, minimizing the creation of dust or aerosols.[1]

Do not eat, drink, or smoke in the handling area.[1]

Use dedicated spatulas and glassware.

Decontamination:

After handling, decontaminate all surfaces and equipment by scrubbing with alcohol.[1]

Remove outer gloves and dispose of them in the cytotoxic waste container before leaving

the immediate work area.

Remove all other PPE before exiting the lab and dispose of it as contaminated waste.

Wash hands thoroughly with soap and water after handling is complete.[1]

Accidental Release Measures
Small Spill (<5g or 5mL):

Ensure proper PPE is worn, including respiratory protection.

Cover the spill with an absorbent material (e.g., diatomite).[1]
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Carefully collect the absorbed material and contaminated pads using non-sparking tools

and place them into a labeled cytotoxic waste container.

Decontaminate the spill area with alcohol.

Large Spill (>5g or 5mL):

Evacuate personnel from the immediate area.[1]

Alert institutional safety personnel.

Restrict access to the area until cleanup is complete by trained personnel.

Disposal Plan
As Vindoline is very toxic to aquatic life and is a precursor to cytotoxic drugs, it must be

disposed of as hazardous and/or cytotoxic waste.[1][12]

Waste Segregation: Do not mix Vindoline waste with regular chemical or non-hazardous

waste.[12]

Solid Waste:

Contaminated PPE (gloves, gowns), absorbent pads, and other solid materials must be

placed in a dedicated, leak-proof container or bag, often color-coded red or yellow and

marked with a cytotoxic waste symbol.[1][3][12]

Liquid Waste:

Solutions containing Vindoline should be collected in a sealed, leak-proof, and clearly

labeled hazardous waste container.

Sharps Waste:

Needles, contaminated vials, or other sharps must be placed in a designated, puncture-

proof sharps container for cytotoxic waste.[2][3]

Final Disposal:
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All waste containers must be sealed and transferred to the institution's environmental

health and safety department for disposal at an approved hazardous waste incineration

facility.[1][12] Avoid release to the environment and do not dispose of Vindoline down the

drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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